Cas no 900012-06-8 (1-(4-{1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazin-2-ylsulfonyl}phenyl)ethan-1-one)

• Product Name: 1-(4-{1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazin-2-ylsulfonyl}phenyl)ethan-1-one
• CAS No: 900012-06-8
• MF: C₂₄H₂₆N₂O₆S
• MW: 470.538045406342
• CID: 5493919
• Update Time: 2025-07-09

1-(4-{1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazin-2-ylsulfonyl}phenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-[[3,4-dihydro-1-(3,4,5-trimethoxyphenyl)pyrrolo[1,2-a]pyrazin-2(1H)-yl]sulfonyl]phenyl]-
• 1-(4-{1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazin-2-ylsulfonyl}phenyl)ethan-1-one

• Inchi： 1S/C24H26N2O6S/c1-16(27)17-7-9-19(10-8-17)33(28,29)26-13-12-25-11-5-6-20(25)23(26)18-14-21(30-2)24(32-4)22(15-18)31-3/h5-11,14-15,23H,12-13H2,1-4H3
• InChI Key： MKILFJNROOXFQP-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(S(N2CCN3C=CC=C3C2C2=CC(OC)=C(OC)C(OC)=C2)(=O)=O)C=C1)C

Additional information on 1-(4-{1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazin-2-ylsulfonyl}phenyl)ethan-1-one

Compound CAS No. 900012-06-8: A Comprehensive Overview

The compound with CAS No. 900012-06-8, known as 1-(4-{1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-2-ylsulfonyl}phenyl)ethan-1-one, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising biological properties. Recent studies have highlighted its role in drug discovery and material science, making it a focal point for researchers worldwide.

The molecular structure of CAS No. 900012-06-8 is characterized by a complex arrangement of functional groups, including a sulfonyl group and a pyrrolopyrazine ring system. These structural elements contribute to its stability and reactivity under different chemical conditions. The presence of the 3,4,5-trimethoxyphenyl group adds to its electronic properties, making it suitable for applications in both organic synthesis and pharmacology.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using multi-step reactions involving coupling agents and protecting groups. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring its suitability for large-scale production and downstream applications.

In terms of biological activity, CAS No. 900012-06-8 has shown potential as a modulator of key cellular pathways. Studies conducted in vitro have demonstrated its ability to inhibit specific enzymes involved in disease progression, suggesting its potential as a lead compound for drug development.

Moreover, the compound's photophysical properties have been explored for applications in optoelectronics and sensing technologies. Its ability to emit fluorescence under specific conditions makes it a candidate for use in biosensors and imaging agents.

Recent research has also focused on the environmental impact of CAS No. 900012-06-8 and its degradation pathways under various conditions. Understanding its environmental fate is crucial for ensuring sustainable practices in its production and application.

In conclusion, CAS No. 900012-06-8 represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure and promising biological properties make it an invaluable tool for researchers in academia and industry alike.